Cas no 75107-05-0 (1H-Benzimidazole,1-(1H-pyrrol-1-yl)-)

• Product Name: 1H-Benzimidazole,1-(1H-pyrrol-1-yl)-
• CAS No: 75107-05-0
• MF: C₁₁H₉N₃
• MW: 183.209261655807
• CID: 557905
• PubChem ID: 8851570
• Update Time: 2025-04-19

1H-Benzimidazole,1-(1H-pyrrol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,1-(1H-pyrrol-1-yl)-
• 1H-Benzimidazole,1-(1H-pyrrol-1-yl)-(9CI)
• AKOS001168339
• Z56770025
• AB01114089-03
• NCGC00334704-01
• 1-(1H-Pyrrol-1-yl)-1H-benzo[d]imidazole
• 75107-05-0
• SCHEMBL3389268

• Inchi： 1S/C11H9N3/c1-2-6-11-10(5-1)12-9-14(11)13-7-3-4-8-13/h1-9H
• InChI Key： YXUZNCVIODPKCM-UHFFFAOYSA-N
• SMILES： N1(C=NC2C=CC=CC1=2)N1C=CC=C1

Computed Properties

• Exact Mass: 183.07977
• Monoisotopic Mass: 183.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.8A^2
• XLogP3: 2.3

Experimental Properties

• PSA: 22.75